Cas no 543-49-7 (2-Heptanol)

2-Heptanol Properties

Names and Identifiers

• Heptan-2-ol
• n-Amyl methyl carbinol~Methyl n-pentyl carbinol
• 2-enanthol
• SEC-HEPTYL ALCOHOL
• N-AMYL METHYL CARBINOL
• 1-methylhexanol
• alcoolheptyliquesecondaire
• CH3(CH2)4CHOHCH3
• heptanol(non-specificname)
• Heptanol-2
• methylamylcarbinol(combustibleliquid,n.o.s.)
• methyl-n-amylcarbinol
• n-Heptan-2-ol
• s-Heptyl alcohol
• 2-HYDROXYHEPTANE
• Isoheptanol
• (±)-2-Heptanol
• 2-Heptanol
• : 2-Heptanol
• 3-Fluoronorepinephrine
• Methyl pentyl carbinol
• MethylaMyl carbinol
• methyl-hexanol
• methyl-n-amyl-carbinol
• rac-2-heptanol
• Amylmethylcarbinol
• 2-Heptyl Alcohol
• Methylpentylcarbinol
• Amyl methyl carbinol
• Methyl amyl carbinol
• Heptyl alcohol, sec-
• 2-Heptanol (natural)
• (+/-)-2-Heptanol
• FEMA No. 3288
• CETWDUZRCINIHU-UHFFFAOYSA-N
• 2-Heptanol, (R)-
• sec-Heptanol
• PubChem3094
• 2-H
• +Expand

• MDL： MFCD00004587
• InChIKey： CETWDUZRCINIHU-UHFFFAOYSA-N
• Inchi： 1S/C7H16O/c1-3-4-5-6-7(2)8/h7-8H,3-6H2,1-2H3
• SMILES： O([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1719088

Computed Properties

• Exact Mass: 116.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 116.12
• Heavy Atom Count: 8
• Complexity: 43.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.94750
• PSA: 20.23000
• Merck: 4662
• Refractive Index: n20/D 1.419-1.421
  n20/D 1.420(lit.)
• Water Partition Coefficient: 0.35 g/100 mL
• Boiling Point: 160-162 °C(lit.)
• Melting Point: -30.15°C
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• FEMA: 3288 | 2-HEPTANOL
• Solubility: 3.27g/l
• Color/Form: Colorless viscous liquid with unpleasant special smell.
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong acids.
• Solubility: It can be miscible with alcohol, ether and benzene. It can dissolve animal and vegetable oils, mineral oils, fats, waxes, dyes, rubber, natural and synthetic resins, and is slightly soluble in water.
• Density: 0.817 g/mL at 25 °C(lit.)

2-Heptanol Security Information

• Symbol: GHS02 GHS07
• RTECS：MJ2975000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S36/37-S36/37/39-S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21; R36
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1987 3/PG 3
• Hazard Statement： H226,H312
• Warning Statement： P280
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature(BD75358)
• PackingGroup：Ⅲ
• Risk Phrases： 21
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：0.9%(V)
• HazardClass：3

2-Heptanol Customs Data

• HS CODE：29051900
• Customs Data：

  China Customs Code:

  29051900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether